Cas no 11026-01-0 (Lanost-9(11)-ene-3,6,16,25-tetrol,20,24-epoxy-, (3b,6a,16b,24R)- (9CI))

• Product Name: Lanost-9(11)-ene-3,6,16,25-tetrol,20,24-epoxy-, (3b,6a,16b,24R)- (9CI)
• CAS No: 11026-01-0
• MF: C₃₀H₅₀O₅
• MW: 490.715010166168
• CID: 206825
• PubChem ID: 23265676
• Update Time: 2025-04-19

Lanost-9(11)-ene-3,6,16,25-tetrol,20,24-epoxy-, (3b,6a,16b,24R)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Lanost-9(11)-ene-3,6,16,25-tetrol,20,24-epoxy-, (3b,6a,16b,24R)- (9CI)
• (24R)-20,24-Epoxy-5α-lanost-9(11)-ene-3β,6α,16β,25-tetrol
• 1H-imidaz<wbr>
• LogP
• N-propyl-<wbr>
• Sapogenin A
• (3S,5R,6S,8S,10S,13R,14S,16S,17R)-17-[(2S,5R)-5-(2-Hydroxypropan-2-yl)-2-methyloxolan-2-yl]-4,4,10,13,14-pentamethyl-2,3,5,6,7,8,12,15,16,17-decahydro-1H-cyclopenta[a]phenanthrene-3,6,16-triol
• 11026-01-0

• Inchi： 1S/C30H50O5/c1-25(2)21(33)10-12-27(5)17-9-13-28(6)24(30(8)14-11-22(35-30)26(3,4)34)20(32)16-29(28,7)18(17)15-19(31)23(25)27/h9,18-24,31-34H,10-16H2,1-8H3/t18-,19+,20+,21+,22-,23+,24+,27-,28-,29+,30+/m1/s1
• InChI Key： KNESISUQBYQIIU-VQZKCCIMSA-N
• SMILES： O1[C@@H](C(C)(C)O)CC[C@@]1(C)[C@H]1[C@H](C[C@@]2(C)[C@@H]3C[C@@H]([C@H]4C(C)(C)[C@H](CC[C@]4(C)C3=CC[C@@]21C)O)O)O

Computed Properties

• Exact Mass: 775.3654
• Monoisotopic Mass: 490.366
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 2
• Complexity: 910
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 11
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 90.2A^2
• XLogP3: 3.8

Experimental Properties

• PSA: 65.82